Cas no 30313-66-7 (Octanedioic acid, 2-ethyl-2,7,7-trimethyl-)

Octanedioic acid, 2-ethyl-2,7,7-trimethyl- structure
30313-66-7 structure
Product Name:Octanedioic acid, 2-ethyl-2,7,7-trimethyl-
CAS No:30313-66-7
MF:C13H24O4
MW:244.327264785767
CID:1442415
Update Time:2024-08-15

Octanedioic acid, 2-ethyl-2,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Octanedioic acid, 2-ethyl-2,7,7-trimethyl-
    • Inchi: 1S/C13H24O4/c1-5-13(4,11(16)17)9-7-6-8-12(2,3)10(14)15/h5-9H2,1-4H3,(H,14,15)(H,16,17)
    • InChI Key: GVOBBEXGICSULX-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CC)(C)CCCCC(C)(C)C(O)=O

Computed Properties

  • Exact Mass: 244.16752

Experimental Properties

  • Density: 1.051±0.06 g/cm3(Predicted)
  • Boiling Point: 391.3±25.0 °C(Predicted)
  • PSA: 74.6
  • pka: 4.84±0.45(Predicted)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk